(Z)-2-(4-(3-nitrophenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[2-(4-methylphenyl)imino-4-(3-nitrophenyl)-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C18H17N3O3S/c1-13-5-7-15(8-6-13)19-18-20(9-10-22)17(12-25-18)14-3-2-4-16(11-14)21(23)24/h2-8,11-12,22H,9-10H2,1H3
• InChI Key: PALQRMHDKXHHNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])CCO
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

(Z)-2-(4-(3-nitrophenyl)-2-(p-tolylimino)thiazol-3(2H)-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Fluorescent Colorimetric Chemosensor

A phenyl thiadiazole-based Schiff base receptor has been developed for the selective and sensitive detection of Al3+ ions, showcasing a quick response, excellent selectivity, and sensitivity. The chemosensor can be applied for binary logical devices, recovery of contaminated water samples, and smartphone-based chemical analysis, supported by DFT and TD-DFT studies (Manna, Chowdhury, & Patra, 2020).

Antibacterial Activity

Novel 1,3,4-thiadiazole-1H-pyrazol-4-yl-thiazolidin-4-one hybrids have been synthesized, showing strong antibacterial activity against Pseudomonas aeruginosa, highlighting the significance of functional groups on phenyl rings for bacterial activity. This research underlines the potential of these compounds in developing new antibacterial agents (Kerru et al., 2020).

Catalysis in Hydrolysis

Metal complexes of Schiff bases derived from acyl pyrazolone analogues, including a related compound, have been studied for their catalytic properties in hydrolysis reactions. These findings contribute to understanding the mechanisms behind organophosphate triester hydrolysis, suggesting potential applications in environmental remediation and biological simulations (Vyas, Shah, & Jadeja, 2011).

Antimicrobial Agents

A series of 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole has been synthesized, tested for in vitro activities against various bacteria and fungi, indicating potent antimicrobial properties. This research demonstrates the potential of such compounds in medical and pharmaceutical applications, especially as antimicrobial agents (Reddy, Rao, Kumar, & Nagaraj, 2010).

Synthesis and Characterization

Research into the synthesis and characterization of Schiff base metal complexes has revealed moderate antibacterial activity against tested strains, offering insights into the development of new antimicrobial compounds. Such studies provide a foundation for further exploration of metal complexes in various scientific and industrial applications (Yousif, Majeed, Al-Sammarrae, Salih, Salimon, & Abdullah, 2017).